Cas no 1225927-99-0 (3-(ethylsulfanyl)propanethioamide)

• Product Name: 3-(ethylsulfanyl)propanethioamide
• CAS No: 1225927-99-0
• MF: C₅H₁₁NS₂
• MW: 149.277538537979
• CID: 5959147
• PubChem ID: 82096787
• Update Time: 2025-05-25

3-(ethylsulfanyl)propanethioamide Chemical and Physical Properties

Names and Identifiers

• 3-(ethylsulfanyl)propanethioamide
• 1225927-99-0
• EN300-1828553

• Inchi： 1S/C5H11NS2/c1-2-8-4-3-5(6)7/h2-4H2,1H3,(H2,6,7)
• InChI Key： DTKCOJDILPYCIU-UHFFFAOYSA-N
• SMILES： S(CC)CCC(N)=S

Computed Properties

• Exact Mass: 149.03329170g/mol
• Monoisotopic Mass: 149.03329170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 72.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 83.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioamides

Additional information on 3-(ethylsulfanyl)propanethioamide

3-(Ethylsulfanyl)Propanethioamide: A Comprehensive Overview

The compound 3-(ethylsulfanyl)propanethioamide, identified by the CAS number 1225927-99-0, is a sulfur-containing organic compound with significant potential in various chemical and biochemical applications. This compound has garnered attention in recent years due to its unique structural properties and functional groups, which make it a valuable molecule in both academic research and industrial settings.

Structurally, 3-(ethylsulfanyl)propanethioamide consists of a thioamide group (-C(S)NH2) attached to a propane backbone, with an ethylsulfanyl group (-SCH2CH3) at the third carbon position. This arrangement confers the molecule with both nucleophilic and electrophilic characteristics, making it versatile for reactions involving sulfur-based functional groups. The thioamide group, in particular, is known for its ability to participate in various nucleophilic substitutions and condensation reactions, which are pivotal in organic synthesis.

Recent studies have highlighted the role of 3-(ethylsulfanyl)propanethioamide in biochemistry, particularly in the context of sulfur metabolism and its implications in human health. Sulfur-containing compounds are integral to various biological processes, including the synthesis of cysteine, glutathione, and other sulfur-rich biomolecules. The compound's ability to act as a sulfur donor makes it a promising candidate for investigating sulfur transfer mechanisms in enzymatic reactions.

In terms of synthesis, 3-(ethylsulfanyl)propanethioamide can be prepared through several routes, including the reaction of ethanethiol with propionyl chloride followed by hydrolysis to yield the thioamide. This method is efficient and scalable, making it suitable for both laboratory and industrial production. Researchers have also explored alternative synthetic pathways using transition metal catalysts to enhance reaction efficiency and selectivity.

The application of 3-(ethylsulfanyl)propanethioamide extends beyond organic synthesis. Its role as a precursor in the synthesis of more complex sulfur-containing molecules has been extensively studied. For instance, it serves as an intermediate in the preparation of biologically active compounds, such as antibiotics and anti-inflammatory agents. The compound's reactivity towards nucleophiles and electrophiles makes it a valuable building block in medicinal chemistry.

In addition to its chemical applications, 3-(ethylsulfanyl)propanethioamide has shown promise in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of novel coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

The environmental impact of synthesizing and using 3-(ethylsulfanyl)propanethioamide has also been a topic of interest. Researchers have investigated green chemistry approaches to minimize waste and improve sustainability during its production. For example, the use of solvent-free conditions or renewable solvents has been proposed as an eco-friendly alternative to traditional synthesis methods.

In conclusion, 3-(ethylsulfanyl)propanethioamide, with its unique chemical properties and diverse applications, continues to be a subject of intense research activity. Its role as a versatile building block in organic synthesis, coupled with its potential in biochemistry and materials science, underscores its importance in modern chemistry. As research progresses, new insights into its structure-function relationships and applications are expected to emerge, further solidifying its position as a key molecule in contemporary chemical science.